Cas no 85694-54-8 (hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide)

hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide structure
85694-54-8 structure
Product Name:hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide
CAS No:85694-54-8
MF:C6H12N2O2S
MW:176.236680030823
CID:1119200
PubChem ID:13032084
Update Time:2025-04-20

hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide
    • F2147-3101
    • AKOS026716211
    • 85694-54-8
    • Inchi: 1S/C6H12N2O2S/c9-11(10)7-5-6-3-1-2-4-8(6)11/h6-7H,1-5H2
    • InChI Key: WQFBSIXIDQPQIM-UHFFFAOYSA-N
    • SMILES: S1(NCC2CCCCN12)(=O)=O

Computed Properties

  • Exact Mass: 176.06194880g/mol
  • Monoisotopic Mass: 176.06194880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 57.8Ų
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